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Compound of Interest

Compound Name: A-769662

Cat. No.: B1684590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the long-term stability of the

AMP-activated protein kinase (AMPK) activator, A-769662, in solution. Detailed protocols for

stability assessment are included to ensure the integrity and reproducibility of experimental

results.

Summary of A-769662 Stability
A-769662 is a thienopyridone that potently activates AMPK. While generally stable, its long-

term stability in solution is dependent on storage conditions, including solvent, temperature,

and exposure to light. Adherence to proper storage and handling protocols is critical for

maintaining the compound's potency and preventing degradation.

Data Presentation: Recommended Storage and Stability
of A-769662
The following tables summarize the recommended storage conditions and known stability of A-
769662 in both solid and solution forms, based on manufacturer recommendations and

available data.

Table 1: Stability of Lyophilized A-769662 Powder
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Storage Temperature Duration Notes

-20°C Up to 24 months
Store desiccated to prevent

moisture absorption.[1][2]

Table 2: Stability of A-769662 in Solution

Solvent
Storage
Temperature

Duration Notes

DMSO -80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

DMSO -20°C Up to 3 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1][2]

Ethanol -20°C

Data not specified;

use with caution for

long-term storage.

Soluble at 5 mg/mL

with slight warming.[1]

Note: It is highly recommended to prepare fresh solutions for in vivo experiments on the day of

use.[4] For in vitro assays, while stock solutions can be stored as indicated, working solutions

should be prepared fresh from the stock.

Signaling Pathways Involving A-769662
A-769662 is a direct activator of AMPK, a key regulator of cellular energy homeostasis. Its

mechanism of action and potential off-target effects are important considerations for

experimental design.

Primary Signaling Pathway: AMPK Activation
A-769662 allosterically activates AMPK, primarily targeting heterotrimers containing the β1

subunit.[1] This activation is independent of cellular AMP levels and involves both allosteric

activation and inhibition of dephosphorylation of the α-subunit at Thr172.[5][6] The upstream

kinases LKB1 and CaMKKβ are involved in the phosphorylation of AMPK, and A-769662 can
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enhance the activity of AMPK phosphorylated by either kinase.[5][6][7] A key downstream

target of activated AMPK is Acetyl-CoA Carboxylase (ACC), which is inhibited upon

phosphorylation by AMPK.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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